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Compound of Interest

Compound Name: 1-Butyl-1-phenylhydrazine

Cat. No.: B1282163 Get Quote

Application Notes and Protocols for 1-Butyl-1-
phenylhydrazine
For Researchers, Scientists, and Drug Development Professionals

This document provides detailed procedures for the safe handling and storage of 1-Butyl-1-
phenylhydrazine. The information is compiled from safety data sheets of structurally similar

compounds and should be used as a guide for laboratory practices.

Hazard Identification and Summary
1-Butyl-1-phenylhydrazine is anticipated to share hazards with phenylhydrazine, which is

classified as a combustible liquid and is toxic if swallowed, in contact with skin, or inhaled.[1][2]

[3] It is suspected of causing genetic defects and may cause cancer.[1][2][3] It can also cause

skin and eye irritation, and may lead to an allergic skin reaction.[1][2][3] Prolonged or repeated

exposure can cause damage to organs.[1][2][3] It is also very toxic to aquatic life.[1][3][4]
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Parameter Value Reference

Physical State Liquid [2][5]

Appearance Colorless to Yellow clear liquid [2][6]

Flash Point 88 - 89 °C [2][4][5]

Melting Point 19 °C [2][4][5]

Boiling Point 238 - 241 °C [4][5]

Oral LD50 (rat) 188 mg/kg [2]

Experimental Protocols
2.1. Personal Protective Equipment (PPE)

All personnel handling 1-Butyl-1-phenylhydrazine must use the following PPE:

Hand Protection: Wear protective gloves. Butyl-rubber or nitrile rubber gloves are

recommended.[1] Gloves must be inspected before use and disposed of properly after.

Eye Protection: Chemical safety goggles or a face shield are mandatory.[4][7]

Skin and Body Protection: A lab coat or other suitable protective clothing must be worn.[4]

Respiratory Protection: Work should be conducted in a well-ventilated area or under a

chemical fume hood to avoid inhalation of vapors.[1][5][7] If vapors are generated,

respiratory protection may be required.

2.2. Safe Handling Procedures

General Handling: Avoid contact with skin, eyes, and clothing.[4][7] Do not breathe mist or

vapors.[1][5] Wash hands thoroughly after handling.[1][4][7] Do not eat, drink, or smoke in

areas where the chemical is handled or stored.[1]

Dispensing: Use only under a chemical fume hood.[5] Take precautionary measures against

static discharge.[1] Keep away from heat, sparks, open flames, and hot surfaces.[1][5][7]
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Spill Procedures: In case of a spill, evacuate the area.[7] Remove all sources of ignition.[5][7]

Absorb the spill with an inert absorbent material (e.g., dry sand, earth) and collect it in a

suitable, closed container for disposal.[2][5] Do not let the product enter drains.[1][7]

2.3. Storage Procedures

Storage Conditions: Store in a cool, dry, and well-ventilated place.[1][2][5] Keep containers

tightly closed.[1][2][4][5][7] The recommended storage temperature is below 15°C in a dark

place.[6]

Incompatibilities: Keep away from oxidizing agents, heat, sparks, and open flames.[5][8]

Special Requirements: The compound is air and light sensitive and should be stored under

an inert gas.[1][7]

2.4. First Aid Measures

If Swallowed: Do NOT induce vomiting. Immediately call a poison center or doctor.[1][2][5]

Rinse mouth with water.[1][2]

If on Skin: Immediately take off all contaminated clothing. Wash skin with plenty of soap and

water.[2] Call a poison center or doctor if you feel unwell.

If Inhaled: Remove the person to fresh air and keep them comfortable for breathing. Call a

poison center or doctor.[2]

If in Eyes: Rinse cautiously with water for several minutes. Remove contact lenses if present

and easy to do. Continue rinsing.[2] Immediately call a poison center or doctor.[2]

2.5. Fire-Fighting Measures

Suitable Extinguishing Media: Use water spray, carbon dioxide (CO2), dry chemical, or

alcohol-resistant foam.[5]

Specific Hazards: The material is combustible.[5] Containers may explode when heated.[5]

Hazardous combustion products include nitrogen oxides, carbon monoxide, and carbon

dioxide.[5]
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Protective Equipment: Firefighters should wear self-contained breathing apparatus and full

protective gear.[5]
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Preparation
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Obtain Special Instructions
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Wear Appropriate PPE
(Gloves, Goggles, Lab Coat)

Work in a Well-Ventilated Area
(Chemical Fume Hood)

Proceed to Handling

Dispense Carefully,
Avoid Static Discharge

Spill: Evacuate, Ventilate,
Contain, and Clean Up

If Spill Occurs

Exposure: Follow
First Aid Procedures

If Exposure Occurs

Keep Away from Ignition Sources

Store in a Cool, Dry, Dark,
Well-Ventilated Area

After Use

Fire: Use Appropriate
Extinguishing Media

If Fire Occurs

Keep Container Tightly Closed

Store Under Inert Gas
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Ingestion Skin Contact Inhalation Eye Contact

Do NOT Induce Vomiting

Rinse Mouth

Call Poison Center/Doctor Immediately

Remove Contaminated Clothing

Wash with Soap and Water

Call Poison Center/Doctor

Move to Fresh Air

Keep Comfortable

Call Poison Center/Doctor

Rinse with Water for Several Minutes

Remove Contact Lenses

Call Poison Center/Doctor Immediately
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. sigmaaldrich.com [sigmaaldrich.com]

2. tcichemicals.com [tcichemicals.com]

3. assets.thermofisher.com [assets.thermofisher.com]

4. lobachemie.com [lobachemie.com]

5. fishersci.co.uk [fishersci.co.uk]

6. 1-Butyl-1-phenylhydrazine | 61715-75-1 | TCI EUROPE N.V. [tcichemicals.com]

7. kscl.co.in [kscl.co.in]

8. Phenylhydrazine | C6H5NHNH2 | CID 7516 - PubChem [pubchem.ncbi.nlm.nih.gov]

To cite this document: BenchChem. [Safe handling and storage procedures for 1-Butyl-1-
phenylhydrazine]. BenchChem, [2026]. [Online PDF]. Available at:

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 6 / 7 Tech Support

https://www.benchchem.com/product/b1282163?utm_src=pdf-body-img
https://www.benchchem.com/product/b1282163?utm_src=pdf-custom-synthesis
https://www.sigmaaldrich.com/SG/en/sds/aldrich/p26252?userType=undefined
https://www.tcichemicals.com/BE/en/sds/P0183_EU_6N.pdf
https://assets.thermofisher.com/DirectWebViewer/private/document.aspx?prd=ALFAAA11246~~PDF~~MTR~~CGV4~~EN~~2025-09-17%2014:43:55~~Phenylhydrazine~~
https://www.lobachemie.com/lab-chemical-msds/MSDS-PHENYL-HYDRAZINE-CASNO-100-63-G0081-EN.aspx
https://www.fishersci.co.uk/chemicalProductData_uk/wercs?itemCode=10171720&lang=EN
https://www.tcichemicals.com/IE/en/p/B2243
https://kscl.co.in/wp-content/uploads/2023/09/phenyl-hydrazine-msds.pdf
https://pubchem.ncbi.nlm.nih.gov/compound/Phenylhydrazine
https://www.benchchem.com/product/b1282163#safe-handling-and-storage-procedures-for-1-butyl-1-phenylhydrazine
https://www.benchchem.com/product/b1282163#safe-handling-and-storage-procedures-for-1-butyl-1-phenylhydrazine
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1282163?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


[https://www.benchchem.com/product/b1282163#safe-handling-and-storage-procedures-for-
1-butyl-1-phenylhydrazine]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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